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Compound of Interest

Compound Name: 2,5-Dimethoxybenzyl chloride

Cat. No.: B189422 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides comprehensive information on the chemical properties, synthesis,

and core applications of 2,5-Dimethoxybenzyl chloride, a key reagent in organic synthesis.

Core Properties and Identification
2,5-Dimethoxybenzyl chloride is an aromatic organic compound widely used as a building

block and a protecting group in the synthesis of more complex molecules. Its reactivity is

centered around the benzylic chloride group, which is susceptible to nucleophilic substitution.

Data Presentation: Chemical and Physical Properties

All quantitative data for 2,5-Dimethoxybenzyl chloride has been summarized in the table

below for easy reference and comparison.
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Property Value Citations

Molecular Weight 186.64 g/mol [1][2][3][4]

Molecular Formula C₉H₁₁ClO₂ [1][3][4][5]

CAS Number 3840-27-5 [1][2][3][5]

IUPAC Name
2-(chloromethyl)-1,4-

dimethoxybenzene
[5]

Synonyms

α-Chloro-2,5-

dimethoxytoluene, Veratryl

chloride

[6]

Appearance Off-white solid [4]

Melting Point 40-42 °C [4]

Experimental Protocols: Synthesis
The synthesis of 2,5-Dimethoxybenzyl chloride is most commonly achieved through the

chlorination of 2,5-dimethoxybenzyl alcohol. The following protocol provides a detailed

methodology for this conversion.

Protocol: Chlorination of 2,5-Dimethoxybenzyl Alcohol

This protocol is based on the reaction of 2,5-dimethoxybenzyl alcohol with thionyl chloride in

the presence of a base.

Materials:

2,5-dimethoxybenzyl alcohol (150 g)

Thionyl chloride (108 g)

2,4,6-Collidine (108 g) or Pyridine

Methylene chloride (CH₂Cl₂) (750 ml) or Diethyl ether (Et₂O)
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Hydrochloric acid (2 N)

Water (H₂O)

Magnesium sulfate (MgSO₄)

Procedure:

In a suitable reaction vessel, a stirred mixture of 2,5-dimethoxybenzyl alcohol (150 g), 2,4,6-

collidine (108 g), and methylene chloride (750 ml) is prepared at room temperature.[7]

Thionyl chloride (108 g) is added slowly to the mixture over a period of 1 hour. The reaction

is noted to be slightly exothermic.[7]

After the addition is complete, the mixture is stirred for an additional 30 minutes at room

temperature to ensure the reaction goes to completion.[7]

The reaction mixture is then transferred to a separatory funnel and washed sequentially with

2 N hydrochloric acid and water.[7]

The organic layer is separated and dried over anhydrous magnesium sulfate (MgSO₄).[7]

The solvent is removed by evaporation under reduced pressure, yielding a residue of 2,5-
dimethoxybenzyl chloride which crystallizes upon standing. The expected yield is

approximately 127 g.[7]

Visualization of Synthetic Pathway
The following diagrams illustrate the key workflow for the synthesis of 2,5-Dimethoxybenzyl
chloride.
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Caption: Synthesis workflow for 2,5-Dimethoxybenzyl chloride.
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Core Applications & Reactions
2,5-Dimethoxybenzyl chloride is a versatile reagent primarily utilized for:

Protecting Group Chemistry: The 2,5-dimethoxybenzyl (DMB) group is used to protect

hydroxyl functions in organic synthesis. It is stable under a variety of conditions but can be

selectively removed, often under oxidative conditions.

Alkylation Reagent: As a reactive benzylic halide, it readily alkylates a variety of

nucleophiles, including amines, thiols, and carbanions, to introduce the DMB moiety.[8]

Precursor for Wittig Reagents: It reacts with triphenylphosphine to form the corresponding

phosphonium salt.[9] This salt can be deprotonated to generate a Wittig reagent, which is

then used to convert aldehydes and ketones into alkenes.[8]

The electron-donating methoxy groups on the aromatic ring activate it, influencing the stability

of intermediates and the overall reactivity of the molecule. Professionals should handle this

compound with appropriate caution, as it is classified as an irritant to the skin, eyes, and

respiratory system.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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